Cas no 88310-61-6 (Ethanone, 1-(4-hydroxyphenyl)-2-(methylthio)-)

• Product Name: Ethanone, 1-(4-hydroxyphenyl)-2-(methylthio)-
• CAS No: 88310-61-6
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 637870
• PubChem ID: 61023490
• Update Time: 2025-04-19

Ethanone, 1-(4-hydroxyphenyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-hydroxyphenyl)-2-(methylthio)-
• 1-(4-hydroxyphenyl)-2-methylsulfanylethanone
• 88310-61-6
• 1-(4-Hydroxyphenyl)-2-(methylsulfanyl)ethan-1-one
• EN300-395056
• 1-(4-Hydroxyphenyl)-2-(methylthio)ethan-1-one
• CS-0289785
• DTXSID60734096

• Inchi： 1S/C9H10O2S/c1-12-6-9(11)7-2-4-8(10)5-3-7/h2-5,10H,6H2,1H3
• InChI Key： FCUMLPOJMGREDZ-UHFFFAOYSA-N
• SMILES： S(C)CC(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 182.04015073g/mol
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones